Cas no 83680-34-6 ((3S)-Dihydro-3-(tetrahydro-2H-pyran-2-yl)oxy-2(3H)-furanone)

• Product Name: (3S)-Dihydro-3-(tetrahydro-2H-pyran-2-yl)oxy-2(3H)-furanone
• CAS No: 83680-34-6
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 709131
• PubChem ID: 11672802
• Update Time: 2025-07-20

(3S)-Dihydro-3-(tetrahydro-2H-pyran-2-yl)oxy-2(3H)-furanone Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,dihydro-3-[(tetrahydro-2H-pyran-2-yl)oxy]-, (3S)-
• (3S)-Dihydro-3-[(tetrahydro-2H-pyran-2-yl)oxy]-2(3H)-furanone
• (3S)-3-(oxan-2-yloxy)oxolan-2-one
• (3S)-3-(Tetrahydroxy-2H-2-pyranyloxy)tetrahydro-2-furanone
• 2(3H)-Furanone,dihydro-3-[(tetrahydro-2H-pyran-2-yl)oxy]-,(3S)
• 3-[(Tetrahydro-2H-pyran-2-yl)oxy]-2(3H)-dihydrofuranone
• DTXSID00470380
• (3S)-3-[(Oxan-2-yl)oxy]oxolan-2-one
• AKOS030240871
• 83680-34-6
• (3S)-Dihydro-3-(tetrahydro-2H-pyran-2-yl)oxy-2(3H)-furanone

• Inchi： 1S/C9H14O4/c10-9-7(4-6-12-9)13-8-3-1-2-5-11-8/h7-8H,1-6H2/t7-,8?/m0/s1
• InChI Key： HGZRWCHDGAWZQT-JAMMHHFISA-N
• SMILES： O([C@@H]1C(=O)OCC1)C1CCCCO1

Computed Properties

• Exact Mass: 184.07400
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.184
• Boiling Point: 345.132°C at 760 mmHg
• Flash Point: 155.513°C
• Refractive Index: 1.483
• PSA: 44.76000
• LogP: 0.96870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (3S)-Dihydro-3-(tetrahydro-2H-pyran-2-yl)oxy-2(3H)-furanone

Comprehensive Analysis of (3S)-Dihydro-3-(tetrahydro-2H-pyran-2-yl)oxy-2(3H)-furanone (CAS No. 83680-34-6)

The compound (3S)-Dihydro-3-(tetrahydro-2H-pyran-2-yl)oxy-2(3H)-furanone (CAS No. 83680-34-6) is a chiral lactone derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a tetrahydro-2H-pyran-2-yl moiety and a dihydrofuranone ring, makes it a versatile intermediate for the synthesis of complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in asymmetric catalysis and drug development.

One of the most searched questions about (3S)-Dihydro-3-(tetrahydro-2H-pyran-2-yl)oxy-2(3H)-furanone revolves around its synthetic routes and stereoselectivity. The compound's chiral center at the 3-position is critical for its role in producing enantiomerically pure products. Recent advancements in green chemistry have also sparked interest in eco-friendly synthesis methods for this compound, aligning with the global push for sustainable chemical processes.

Another hot topic is the pharmacological potential of (3S)-Dihydro-3-(tetrahydro-2H-pyran-2-yl)oxy-2(3H)-furanone. While not a drug itself, its structural motifs are found in bioactive molecules, including antiviral and anti-inflammatory agents. Researchers are exploring its derivatives for novel therapeutic applications, particularly in targeting enzyme inhibition and receptor modulation.

The compound's physical and chemical properties are also frequently queried. (3S)-Dihydro-3-(tetrahydro-2H-pyran-2-yl)oxy-2(3H)-furanone typically appears as a colorless to pale yellow liquid with moderate solubility in organic solvents. Its stability under various conditions is a key consideration for storage and handling, making it a subject of process optimization studies in industrial settings.

In the context of patent literature, CAS No. 83680-34-6 has been cited in several filings related to flavor and fragrance applications. Its lactone structure contributes to sweet, fruity notes, making it a candidate for use in food additives and perfumery. This dual utility in both high-value chemicals and consumer products underscores its commercial importance.

From an analytical chemistry perspective, characterizing (3S)-Dihydro-3-(tetrahydro-2H-pyran-2-yl)oxy-2(3H)-furanone often involves techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods are essential for verifying purity and enantiomeric excess, especially given the compound's role in chiral synthesis. Recent discussions in scientific forums highlight the need for robust quality control protocols to ensure reproducibility in research and production.

The market demand for (3S)-Dihydro-3-(tetrahydro-2H-pyran-2-yl)oxy-2(3H)-furanone is growing, particularly in regions with strong pharmaceutical and fine chemical industries. Suppliers and manufacturers are focusing on scalable synthesis methods to meet this demand while adhering to regulatory standards. This aligns with broader trends in the chemical industry, where custom synthesis and contract manufacturing are becoming increasingly prevalent.

In summary, (3S)-Dihydro-3-(tetrahydro-2H-pyran-2-yl)oxy-2(3H)-furanone (CAS No. 83680-34-6) is a compound of significant scientific and industrial interest. Its applications span organic synthesis, pharmaceutical research, and flavor chemistry, making it a multifaceted subject of study. As research continues to uncover new uses and synthetic methods, this compound is poised to remain a key player in the chemical sciences.